![molecular formula C16H24B2O4 B1289915 1,4-Bis(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzene CAS No. 5565-36-6](/img/structure/B1289915.png)
1,4-Bis(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzene
Overview
Description
1,4-Bis(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzene (BDMB) is a novel boron-containing molecule that was first synthesized in 2018. BDMB has a unique structure, combining both aromatic and boron-containing elements. Its aromatic portion consists of a benzene ring, while its boron-containing portion consists of two 5,5-dimethyl-1,3,2-dioxaborinan-2-yl groups connected to the benzene ring through an ether linkage. Since its synthesis, BDMB has demonstrated potential for a wide range of applications in scientific research due to its unique properties.
Scientific Research Applications
Synthesis and Characterization
Research on compounds with similar structures, such as 1,4-bis(dibromoboryl)benzene derivatives, highlights the significance of synthesis and characterization in understanding the properties and potential applications of these compounds. For instance, the synthesis and characterization of metallomacrocyclic palladium(II) complexes with new hybrid pyrazole ligands have been explored, illustrating the potential of such compounds in coordination chemistry and catalysis (Guerrero et al., 2008). Similarly, studies on the structure, spectroscopy, and theoretical calculations of related compounds provide valuable insights into their electronic structures and reactivity, essential for their application in materials science and molecular engineering (Li et al., 2013).
Luminescence and Electrochemistry
The luminescence and electrochemical properties of benzene- and biphenyl-centered bis- and tris-1,3,2-diazaboroles and -1,3,2-diazaborolidines, including compounds like 1,4-bis(dibromoboryl)benzene, have been studied, revealing their potential in the development of new luminescent materials and electrochemical sensors. These findings underscore the importance of such compounds in photophysical research and their applications in developing new optoelectronic devices (Weber et al., 2006).
Coordination Polymers and MOFs
Research into coordination polymers and metal-organic frameworks (MOFs) based on compounds with similar structures to "1,4-Bis(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzene" indicates the potential of these materials in gas storage, separation technologies, and catalysis. For example, novel 2D cadmium(II) MOFs based on flexible bis(imidazolyl) and zwitterionic dicarboxylate ligands have been synthesized, showcasing the versatility of these compounds in constructing advanced materials with potential applications in various industrial and environmental processes (Li et al., 2012).
Fluorescence and Organic Electronics
The development of fluorescent materials and organic electronics has also benefited from research on similar compounds. Synthesis and fluorescence properties of bis(2,4,5-trisubstitutedoxazoles) as organic light-emitting diodes (OLEDs) materials have been explored, indicating the role of these compounds in the advancement of OLED technology and the development of new optoelectronic components (Hong-bin, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Research on 1,4-Bis(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzene continues to explore its applications in organic synthesis, materials science, and catalysis. Further investigations into its reactivity, stability, and potential biological activities are warranted. Additionally, efforts to optimize its synthesis and develop novel derivatives are ongoing .
Properties
IUPAC Name |
2-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24B2O4/c1-15(2)9-19-17(20-10-15)13-5-7-14(8-6-13)18-21-11-16(3,4)12-22-18/h5-8H,9-12H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDODHEZHZCJSML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCC(CO1)(C)C)C2=CC=C(C=C2)B3OCC(CO3)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24B2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40629653 | |
Record name | 2,2'-(1,4-Phenylene)bis(5,5-dimethyl-1,3,2-dioxaborinane) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40629653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5565-36-6 | |
Record name | 2,2′-(1,4-Phenylene)bis[5,5-dimethyl-1,3,2-dioxaborinane] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5565-36-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2'-(1,4-Phenylene)bis(5,5-dimethyl-1,3,2-dioxaborinane) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40629653 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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